Cas no 87317-06-4 (Benzenesulfonamide, N-(2-chloro-4-nitrophenyl)-3-nitro-)

• Product Name: Benzenesulfonamide, N-(2-chloro-4-nitrophenyl)-3-nitro-
• CAS No: 87317-06-4
• MF: C₁₂H₈ClN₃O₆S
• MW: 357.726420402527
• CID: 657409
• PubChem ID: 4380252
• Update Time: 2025-04-19

Benzenesulfonamide, N-(2-chloro-4-nitrophenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-chloro-4-nitrophenyl)-3-nitro-
• N-(2-chloro-4-nitrophenyl)-3-nitrobenzenesulfonamide
• DTXSID40402640
• SCHEMBL10529379
• CHEMBL2272659
• 87317-06-4

• Inchi： 1S/C12H8ClN3O6S/c13-11-7-9(16(19)20)4-5-12(11)14-23(21,22)10-3-1-2-8(6-10)15(17)18/h1-7,14H
• InChI Key： WJPLBDWKVUTVQM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NS(C1C=CC=C(C=1)[N+](=O)[O-])(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 356.9822339g/mol
• Monoisotopic Mass: 356.9822339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 146Ų